Cas no 952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile)

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile structure
952949-59-6 structure
Product Name:5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
CAS No:952949-59-6
MF:C18H20N4
MW:292.378203392029
CID:1038271
PubChem ID:17609570
Update Time:2025-04-20

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
    • A859100
    • DTXSID70589877
    • AKOS016001804
    • 952949-59-6
    • MDL: MFCD13875937
    • Inchi: 1S/C18H20N4/c19-13-16-12-17(20)6-7-18(16)22-10-8-21(9-11-22)14-15-4-2-1-3-5-15/h1-7,12H,8-11,14,20H2
    • InChI Key: AWOFFCGJRYNITR-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCN(C2C=CC(=CC=2C#N)N)CC1

Computed Properties

  • Exact Mass: 292.16879665g/mol
  • Monoisotopic Mass: 292.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.3Ų

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A070825-50mg
5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
952949-59-6
50mg
$ 255.00 2022-06-08
TRC
A070825-100mg
5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
952949-59-6
100mg
$ 420.00 2022-06-08
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